4,5-Dihydro-1-methyl-5-phenyl-1H-pyrazole

• Molecular Formula: C10H12N2
• Molecular Weight: 160.22 g/mol
• IUPAC Name: 2-methyl-3-phenyl-3,4-dihydropyrazole
• InChI: InChI=1S/C10H12N2/c1-12-10(7-8-11-12)9-5-3-2-4-6-9/h2-6,8,10H,7H2,1H3
• InChI Key: NQBSUJSKYDNNTI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(CC=N1)C2=CC=CC=C2

Description

4,5-Dihydro-1-methyl-5-phenyl-1H-pyrazole is a useful research compound. Its molecular formula is C10H12N2 and its molecular weight is 160.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cinnamaldehyde (13.2 g) was added dropwise to a solution of 5 g methylhydrazine in 50 ml ethanol, and the mixture was heated under reflux for six hours. At the end of reaction, the solvent was distilled off under reduced pressure, and the residue was dissolved in 50 ml ether. The solution was washed with water and concentrated, and the concentrate was distilled under reduced pressure, giving 3.6 g (yield: 22%) of pure product. B.p.: 95°-105° C./5 mmHg; NMR (CDCl3): 2.2-3.3 (2H, m), 2.65 (3H, s), 3.76 (1H, dd, J=10, 14 Hz), 6.51 (1H, t, J=2 Hz ], 7.1-7.6 (5H, m).